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molecular formula C15H11F3O2 B3022280 4-Methoxy-2'-trifluoromethylbenzophenone CAS No. 190728-31-5

4-Methoxy-2'-trifluoromethylbenzophenone

Cat. No. B3022280
CAS RN: 190728-31-5
M. Wt: 280.24 g/mol
InChI Key: OQRQONQZOIINRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06143764

Procedure details

To commercially available nitromethane (10 ml) were added commercially available anisole (1.081 g), commercially available 2-(trifluoromethyl)benzoyl chloride (2.086 g) and commercially available ytterbium(III) trifluoromethanesulfonate (620 mg), and the admixture was stirred at 60° C. for 6 hours. The reaction mixture was partitioned between water and chloroform, abd the chloroform layer was then dried with anhydrous magnesium sulfate. After removing the solvent by reduced-pressure distillation, the resulting residue was purified by chromatography on silica gel eluting with hexane/ethyl acetate to obtain 1.402 g of the title compound (yield: 50%).
Name
anisole
Quantity
1.081 g
Type
reactant
Reaction Step One
Name
2-(trifluoromethyl)benzoyl chloride
Quantity
2.086 g
Type
reactant
Reaction Step One
Name
ytterbium(III) trifluoromethanesulfonate
Quantity
620 mg
Type
reactant
Reaction Step One
Name
nitromethane
Quantity
10 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
50%

Identifiers

REACTION_CXSMILES
[C:1]1([O:7][CH3:8])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[F:9][C:10]([F:21])([F:20])[C:11]1[CH:19]=[CH:18][CH:17]=[CH:16][C:12]=1[C:13](Cl)=[O:14].FC(F)(F)S([O-])(=O)=O.[Yb+3].FC(F)(F)S([O-])(=O)=O.FC(F)(F)S([O-])(=O)=O>[N+](C)([O-])=O>[CH3:8][O:7][C:1]1[CH:6]=[CH:5][C:4]([C:13]([C:12]2[CH:16]=[CH:17][CH:18]=[CH:19][C:11]=2[C:10]([F:9])([F:20])[F:21])=[O:14])=[CH:3][CH:2]=1 |f:2.3.4.5|

Inputs

Step One
Name
anisole
Quantity
1.081 g
Type
reactant
Smiles
C1(=CC=CC=C1)OC
Name
2-(trifluoromethyl)benzoyl chloride
Quantity
2.086 g
Type
reactant
Smiles
FC(C1=C(C(=O)Cl)C=CC=C1)(F)F
Name
ytterbium(III) trifluoromethanesulfonate
Quantity
620 mg
Type
reactant
Smiles
FC(S(=O)(=O)[O-])(F)F.[Yb+3].FC(S(=O)(=O)[O-])(F)F.FC(S(=O)(=O)[O-])(F)F
Name
nitromethane
Quantity
10 mL
Type
solvent
Smiles
[N+](=O)([O-])C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
the admixture was stirred at 60° C. for 6 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction mixture was partitioned between water and chloroform, abd the chloroform layer
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
was then dried with anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
After removing the solvent
DISTILLATION
Type
DISTILLATION
Details
by reduced-pressure distillation
CUSTOM
Type
CUSTOM
Details
the resulting residue was purified by chromatography on silica gel eluting with hexane/ethyl acetate

Outcomes

Product
Details
Reaction Time
 6 h
Name
title compound
Type
product
Smiles
COC1=CC=C(C=C1)C(=O)C1=C(C=CC=C1)C(F)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 1.402 g
YIELD: PERCENTYIELD 50%
YIELD: CALCULATEDPERCENTYIELD 50%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.